Cas no 383136-04-7 (1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde)

1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde structure
383136-04-7 structure
Product Name:1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde
CAS No:383136-04-7
MF:C9H8N2OS
MW:192.237620353699
CID:3056020
PubChem ID:3737624
Update Time:2025-04-21

1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde
    • 1-(5-Methylthiazol-2-yl)-1H-pyrrole-2-carbaldehyde
    • 1-(5-methyl-1,3-thiazol-2-yl)pyrrole-2-carbaldehyde
    • STK893486
    • AKOS001476305
    • BBL020796
    • 383136-04-7
    • CS-0363646
    • SB62957
    • Inchi: 1S/C9H8N2OS/c1-7-5-10-9(13-7)11-4-2-3-8(11)6-12/h2-6H,1H3
    • InChI Key: FLWVGYZMONLVTP-UHFFFAOYSA-N
    • SMILES: S1C(C)=CN=C1N1C=CC=C1C=O

Computed Properties

  • Exact Mass: 192.03573406Da
  • Monoisotopic Mass: 192.03573406Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1Ų

1-(5-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde Pricemore >>

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